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Compound of Interest

Compound Name: VU0467485

Cat. No.: B15618408 Get Quote

Technical Support Center: VU0467485
This guide provides best practices for the storage, handling, and use of VU0467485, a potent

and selective M4 positive allosteric modulator.

Frequently Asked Questions (FAQs)
Q1: How should I store VU0467485 upon arrival?

VU0467485 is shipped at room temperature.[1][2][3] Upon receipt, the powdered compound

should be stored at -20°C for long-term stability, where it can be kept for up to 3 years.[1][2][3]

Q2: What is the recommended solvent for preparing a stock solution of VU0467485?

The recommended solvent for preparing a stock solution of VU0467485 is dimethyl sulfoxide

(DMSO).[1][2][3]

Q3: How do I dissolve VU0467485 in DMSO?

To dissolve VU0467485 in DMSO, you can prepare a solution up to 20 mg/mL (55.49 mM).[1]

[2][3] For complete dissolution, the use of ultrasonic treatment, warming, and heating to 60°C

may be necessary.[1][2][3] It is important to use new, hygroscopic DMSO as it can significantly

impact the solubility of the product.[1][2][3]

Q4: How should I store the VU0467485 stock solution?
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Once prepared, the stock solution should be aliquoted to avoid repeated freeze-thaw cycles.[2]

[3] For storage, the stock solution is stable for up to 6 months at -80°C and for up to 1 month at

-20°C.[1][2][3]

Q5: What are the known solubility limitations of VU0467485?

VU0467485 has low aqueous solubility, measured at 2.4 μM at a pH of 7.4.[4] This can present

challenges in achieving high oral exposure in some experimental models.[4]

Troubleshooting Guide
Issue: My VU0467485 is not fully dissolving in DMSO.

Solution: Ensure you are using a fresh, unopened container of DMSO, as hygroscopic

(water-absorbing) DMSO can negatively affect solubility.[1][2][3] Gentle warming to 60°C and

sonication can aid in dissolution.[1][2][3] Do not overheat or sonicate for extended periods to

prevent degradation.

Issue: I am observing precipitation of the compound in my aqueous experimental buffer.

Solution: Due to its low aqueous solubility (2.4 μM at pH 7.4), precipitation can occur when

the DMSO stock solution is diluted into aqueous buffers.[4] It is recommended to work with

final concentrations at or below the aqueous solubility limit. If higher concentrations are

necessary, the use of a surfactant like Tween 80 (as used in some in vivo formulations) may

help maintain solubility.[4]

Issue: My experimental results are inconsistent.

Solution: Inconsistent results can arise from several factors:

Improper Storage: Ensure the compound and its stock solutions are stored at the correct

temperatures and within their stability periods.[1][2][3]

Repeated Freeze-Thaw Cycles: Aliquot your stock solution to minimize freeze-thaw

cycles, which can degrade the compound.[2][3]

Solubility Issues: If the compound is not fully dissolved, the actual concentration in your

experiment will be lower than calculated. Visually inspect your solutions for any precipitate.
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Data Summary
Storage Conditions

Form Storage Temperature Duration

Powder -20°C 3 years

In Solvent -80°C 6 months

In Solvent -20°C 1 month

Solubility

Solvent Concentration Notes

DMSO 20 mg/mL (55.49 mM)
Ultrasonic and warming to

60°C may be required.[1][2][3]

Aqueous Buffer (pH 7.4) 2.4 µM Low aqueous solubility.[4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM VU0467485 Stock Solution in DMSO

Materials: VU0467485 powder, anhydrous DMSO, sterile microcentrifuge tubes.

Calculation: The molecular weight of VU0467485 is 360.41 g/mol .[2][3] To prepare a 10 mM

solution, you will need 3.6041 mg of VU0467485 per 1 mL of DMSO.

Procedure: a. Weigh out the required amount of VU0467485 powder in a sterile

microcentrifuge tube. b. Add the calculated volume of anhydrous DMSO. c. Vortex the

solution until the powder is dissolved. If necessary, use a sonicator and/or warm the solution

to 60°C until fully dissolved. d. Visually inspect the solution to ensure there is no particulate

matter. e. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles. f. Store the aliquots at -80°C for up to 6 months or -20°C

for up to 1 month.[1][2][3]
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Visualizations
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Caption: Workflow for preparing a VU0467485 stock solution.
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Caption: Simplified signaling pathway of M4 receptor potentiation by VU0467485.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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